Cas no 1805884-86-9 (2-Fluoro-1H-benzimidazole-6-acetic acid)

• Product Name: 2-Fluoro-1H-benzimidazole-6-acetic acid
• CAS No: 1805884-86-9
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4816026
• Update Time: 2025-10-28

2-Fluoro-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1H-benzimidazole-6-acetic acid

• Inchi： 1S/C9H7FN2O2/c10-9-11-6-2-1-5(4-8(13)14)3-7(6)12-9/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： GYBFDAUJOZMQLH-UHFFFAOYSA-N
• SMILES： FC1=NC2C=CC(CC(=O)O)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 66

Additional information on 2-Fluoro-1H-benzimidazole-6-acetic acid

Introduction to 2-Fluoro-1H-benzimidazole-6-acetic acid (CAS No. 1805884-86-9)

2-Fluoro-1H-benzimidazole-6-acetic acid (CAS No. 1805884-86-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The introduction of a fluoro group at the 2-position and an acetic acid moiety at the 6-position imparts unique structural and functional characteristics to this molecule, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-Fluoro-1H-benzimidazole-6-acetic acid is characterized by a benzimidazole core, which is a bicyclic heterocyclic compound consisting of a benzene ring fused with an imidazole ring. The fluoro substitution at the 2-position enhances the lipophilicity and metabolic stability of the molecule, while the acetic acid group at the 6-position provides a carboxylic acid functionality that can participate in various biological interactions, such as hydrogen bonding and ion pairing.

Recent studies have highlighted the potential of 2-Fluoro-1H-benzimidazole-6-acetic acid in various therapeutic areas. One notable area of research is its antitumor activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK/ERK pathways.

In addition to its antitumor properties, 2-Fluoro-1H-benzimidazole-6-acetic acid has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex viruses. The antiviral activity is thought to be mediated through the disruption of viral entry or replication processes within host cells.

The pharmacokinetic properties of 2-Fluoro-1H-benzimidazole-6-acetic acid have been studied in preclinical models to assess its suitability for further development as a therapeutic agent. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics suggest that it may be suitable for oral administration in clinical settings.

Toxicity studies have also been conducted to evaluate the safety profile of 2-Fluoro-1H-benzimidazole-6-acetic acid. In animal models, no significant toxic effects were observed at therapeutic doses, indicating a wide therapeutic window. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

The potential applications of 2-Fluoro-1H-benzimidazole-6-acetic acid extend beyond its direct therapeutic effects. This compound can also serve as a valuable tool in chemical biology research, where it can be used to probe specific biological processes or pathways. For example, it can be used as a probe to study the role of specific signaling pathways in cancer progression or viral infection.

In conclusion, 2-Fluoro-1H-benzimidazole-6-acetic acid (CAS No. 1805884-86-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.